molecular formula C13H19NO B8813363 [(3R)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol

[(3R)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol

Cat. No. B8813363
M. Wt: 205.30 g/mol
InChI Key: RQTYGPRJDFTUGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[(3R)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(3R)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(3R)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H19NO

Molecular Weight

205.30 g/mol

IUPAC Name

[1-(1-phenylethyl)pyrrolidin-3-yl]methanol

InChI

InChI=1S/C13H19NO/c1-11(13-5-3-2-4-6-13)14-8-7-12(9-14)10-15/h2-6,11-12,15H,7-10H2,1H3

InChI Key

RQTYGPRJDFTUGU-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC=C1)N2CCC(C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 10.0 g (40.5 mmol) [3R-(R*,R*)]methyl 5-oxo-1-(-1-phenylethyl)-3-pyrrolidinecarboxylate in 75 ml dry tetrahydrofuran was added dropwise to a mixture of 6.50 g (171 mmol) lithium aluminum hydride in 100 ml tetrahydrofuran. The mixture was refluxed overnight, diluted with 50 ml tetrahydro furan and treated dropwise with 6.5 ml water, 6.5 ml 15% sodium hydroxide and 19.5 ml water. Solids were removed by filtration and the filtrate was evaporated to a syrup which was dissolved in dichloromethane, dried (MgSO4), and reevaporated to give 8.06 g of crude crystalline product. Recrystallization from hexane afforded 7.25 g (87%) of the title compound, mp 86°-88° C. [α]D +51.3° C. (C, 1.06, methanol).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
6.5 mL
Type
reactant
Reaction Step Two
Quantity
6.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
19.5 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
87%

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